Cas no 1396889-33-0 (2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide)

• Product Name: 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide
• CAS No: 1396889-33-0
• MF: C₁₆H₂₀N₆O₂
• MW: 328.369002342224
• CID: 6007600
• PubChem ID: 71790046
• Update Time: 2025-06-07

2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide
• 2-methoxy-N-[2-(4-pyridin-2-ylpiperazin-1-yl)pyrimidin-5-yl]acetamide
• 2-methoxy-N-(2-(4-(pyridin-2-yl)piperazin-1-yl)pyrimidin-5-yl)acetamide
• 1396889-33-0
• 2-methoxy-N-{2-[4-(pyridin-2-yl)piperazin-1-yl]pyrimidin-5-yl}acetamide
• AKOS024539887
• F6222-0462

• Inchi： 1S/C16H20N6O2/c1-24-12-15(23)20-13-10-18-16(19-11-13)22-8-6-21(7-9-22)14-4-2-3-5-17-14/h2-5,10-11H,6-9,12H2,1H3,(H,20,23)
• InChI Key： ZRLFBMHLQFHNES-UHFFFAOYSA-N
• SMILES： C(NC1=CN=C(N2CCN(C3=NC=CC=C3)CC2)N=C1)(=O)COC

Computed Properties

• Exact Mass: 328.16477390g/mol
• Monoisotopic Mass: 328.16477390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 83.5Ų

Additional information on 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide

Introduction to 2-Methoxy-N-{2-4-(Pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide (CAS No. 1396889-33-0)

2-Methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide (CAS No. 1396889-33-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its unique structural features, which include a pyridine ring, a piperazine moiety, and a methoxy group. These structural elements contribute to its pharmacological properties and make it a promising candidate for various therapeutic interventions.

The chemical structure of 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide is defined by the presence of a pyrimidine core, which is substituted with a piperazine ring and a pyridine moiety. The methoxy group attached to the acetamide moiety further enhances its solubility and bioavailability. The combination of these functional groups results in a molecule with high binding affinity to specific receptors, making it an attractive target for drug development.

Recent studies have focused on the biological activities of 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide. One of the key areas of interest is its potential as an inhibitor of specific protein kinases, which are implicated in various diseases, including cancer and inflammatory disorders. Research has shown that this compound exhibits potent inhibitory activity against certain kinases, such as Aurora kinase and cyclin-dependent kinase (CDK), which are crucial for cell cycle regulation and proliferation.

In addition to its kinase inhibitory properties, 2-methoxy-N-{2-4-(pyridin-2-yl)piperazin-1-ylpyrimidin-5-yl}acetamide has been investigated for its anti-inflammatory effects. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha), in both in vitro and in vivo models. These findings suggest that it may have therapeutic potential in treating inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 2-methoxy-N-{2-4-(pyridin-2-y l)piperazin -1 -y lpyrimid in -5 -y l}acetamide have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for developing effective oral medications. The compound's high bioavailability and low toxicity make it suitable for long-term use in clinical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methoxy-N-{2 -4 -(pyridi n - 2 -y l)p iperazi n - 1 -y lpyrim id in - 5 -y l}acetami de in various therapeutic applications. Preliminary results from phase I trials have shown promising outcomes, with patients exhibiting good tolerability and significant improvements in disease symptoms. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-meth oxy-N-{ 2 -4 -(pyri din - 2 -y l)pi perazi n - 1 -y lpy rim id in - 5 -y l}ac etami de (CAS No. 1396889 -33 -0) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound holds great promise for addressing unmet medical needs in various disease areas.